9-(2-fluorobenzyl)-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-5-[(2-fluorophenyl)methyl]-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C20H14F2N6O2/c1-26-18-15(17(29)23-20(26)30)27(10-12-4-2-3-5-14(12)22)19-25-24-16(28(18)19)11-6-8-13(21)9-7-11/h2-9H,10H2,1H3,(H,23,29,30)
• InChI Key: PIKWMQMRRMTHOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=C(C=C4)F)CC5=CC=CC=C5F
• Molecular Formula: C20H14F2N6O2
• Molecular Weight: 408.4 g/mol

Description

9-(2-fluorobenzyl)-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C20H14F2N6O2 and its molecular weight is 408.369. The purity is usually 95%.
BenchChem offers high-quality 9-(2-fluorobenzyl)-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(2-fluorobenzyl)-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Studies have focused on analogues of this compound for their anticonvulsant properties. Kelley et al. (1995) synthesized and tested isosteric replacements of the imidazole ring atoms in related compounds for anticonvulsant activity. Their work indicates that modifications in the structure can influence the compound's efficacy against maximal electroshock-induced seizures in rats, suggesting potential applications in seizure disorders treatment without the side effects associated with current medications (Kelley et al., 1995).

Antimicrobial Activity

Govori (2017) explored the antibacterial evaluation of 1,2,4-Triazole compounds containing the purine moiety, which is structurally related to the queried compound. This research indicated that certain synthesized compounds exhibit antibacterial activity, pointing towards potential applications in developing new antimicrobial agents (Govori, 2017).

Anticancer and Anti-HIV-1 Activity

The synthesis and biological evaluation of tricyclic triazino and triazolo[4,3-e]purine derivatives, as reported by Ashour et al. (2012), indicate that these compounds have shown promising anticancer, anti-HIV-1, and antimicrobial activities. This suggests that modifications in the purine structure, similar to the queried compound, could lead to new therapeutic agents in these domains (Ashour et al., 2012).